Cas no 214614-64-9 ([4-(3-bromopropoxy)phenyl]methanol)

• Product Name: [4-(3-bromopropoxy)phenyl]methanol
• CAS No: 214614-64-9
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• MDL: MFCD18452077
• CID: 1401231
• PubChem ID: 23377467
• Update Time: 2025-05-24

[4-(3-bromopropoxy)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [4-(3-bromopropoxy)phenyl]methanol
• (4-(3-bromopropoxy)phenyl)methanol
• AKOS015969563
• SCHEMBL5872035
• 4-(3-bromopropoxy)benzyl alcohol
• CPNYAVQLFWCQTD-UHFFFAOYSA-N
• 214614-64-9
• DB-336049

• MDL： MFCD18452077
• Inchi： 1S/C10H13BrO2/c11-6-1-7-13-10-4-2-9(8-12)3-5-10/h2-5,12H,1,6-8H2
• InChI Key： CPNYAVQLFWCQTD-UHFFFAOYSA-N
• SMILES： BrCCCOC1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 244.00989g/mol
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Additional information on [4-(3-bromopropoxy)phenyl]methanol

[4-(3-bromopropoxy)phenyl]methanol: A Comprehensive Overview

[4-(3-bromopropoxy)phenyl]methanol, identified by the CAS number 214614-64-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, polymer synthesis, and advanced materials research. Recent studies have highlighted its role in enhancing the properties of polymeric materials, making it a subject of interest for both academic and industrial researchers.

The molecular structure of [4-(3-bromopropoxy)phenyl]methanol consists of a phenol ring substituted with a methoxy group at the para position and a bromopropoxy group at the meta position. This arrangement imparts the compound with unique electronic and steric properties, which are crucial for its reactivity and functionality. The presence of the bromine atom introduces a degree of halogenation, which can influence the compound's solubility, stability, and reactivity under different chemical conditions.

Recent research has focused on the synthesis and characterization of derivatives of [4-(3-bromopropoxy)phenyl]methanol. For instance, studies have explored its use as a precursor in the synthesis of advanced polymers, where its functional groups can serve as reactive sites for polymerization reactions. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to create novel materials with tailored mechanical and thermal properties.

In terms of applications, [4-(3-bromopropoxy)phenyl]methanol has shown promise in the field of drug delivery systems. Its hydroxyl group can be modified to enhance bioavailability, while its brominated substituent can contribute to controlled drug release mechanisms. Additionally, the compound's ability to form stable complexes with metal ions has been explored for applications in catalysis and sensing technologies.

The physical and chemical properties of [4-(3-bromopropoxy)phenyl]methanol have been extensively studied to understand its behavior under various conditions. For example, its melting point, boiling point, and solubility in different solvents have been determined experimentally and validated through computational modeling. These studies provide valuable insights into the compound's handling and storage requirements, ensuring safe and efficient use in laboratory settings.

From an environmental perspective, recent investigations have assessed the biodegradability and toxicity of [4-(3-bromopropoxy)phenyl]methanol. These studies are crucial for understanding its potential impact on ecosystems and for developing sustainable practices for its production and disposal. The results indicate that under specific conditions, the compound can undergo biodegradation, reducing its environmental footprint.

In conclusion, [4-(3-bromopropoxy)phenyl]methanol, with its unique structure and functional groups, continues to be a focal point in chemical research. Its versatility across multiple applications underscores its importance in advancing scientific knowledge and technological innovations. As research progresses, new discoveries about this compound are expected to further expand its utility in diverse fields.